Cas no 399549-96-3 (6-(2-Aminoethylamino)-5-chloro-1,3-diazinane-2,4-dione;hydrochloride)

• Product Name: 6-(2-Aminoethylamino)-5-chloro-1,3-diazinane-2,4-dione;hydrochloride
• CAS No: 399549-96-3
• MF: C₆H₁₂Cl₂N₄O₂
• MW: 243.09107875824
• MDL: MFCD32670662
• CID: 4675002
• PubChem ID: 10263704
• Update Time: 2025-05-26

6-(2-Aminoethylamino)-5-chloro-1,3-diazinane-2,4-dione;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-[(2-aminoethyl)amino]-5-chloro-, hydrochloride (1:1)
• 6-(2-Aminoethylamino)-5-chloro-1,3-diazinane-2,4-dione;hydrochloride
• 399549-96-3
• 6-((2-Aminoethyl)amino)-5-chloropyrimidine-2,4(1H,3H)-dione hydrochloride
• AS-77931
• D93092
• 6-(2-aminoethylamino)-5-chloro-1H-pyrimidine-2,4-dione;hydrochloride

• MDL： MFCD32670662
• Inchi： 1S/C6H11ClN4O2.ClH/c7-3-4(9-2-1-8)10-6(13)11-5(3)12;/h3-4,9H,1-2,8H2,(H2,10,11,12,13);1H
• InChI Key： OBQVZHSMMHDXRX-UHFFFAOYSA-N
• SMILES： ClC1C(NC(NC1NCCN)=O)=O.Cl

Computed Properties

• Exact Mass: 240.0180810g/mol
• Monoisotopic Mass: 240.0180810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 6-(2-Aminoethylamino)-5-chloro-1,3-diazinane-2,4-dione;hydrochloride

Introduction to 6-(2-Aminoethylamino)-5-chloro-1,3-diazinane-2,4-dione;hydrochloride (CAS No. 399549-96-3)

The compound 6-(2-Aminoethylamino)-5-chloro-1,3-diazinane-2,4-dione;hydrochloride, identified by its CAS number 399549-96-3, is a significant molecule in the realm of pharmaceutical chemistry. Its unique structural features and chemical properties have garnered attention from researchers exploring novel therapeutic agents. This introduction delves into the compound's structure, synthesis, pharmacological potential, and recent advancements in its application within the pharmaceutical industry.

The molecular structure of 6-(2-Aminoethylamino)-5-chloro-1,3-diazinane-2,4-dione;hydrochloride consists of a diazinane core substituted with an aminoethylamino group at the 6-position and a chloro group at the 5-position. The hydrochloride salt form enhances its solubility and stability, making it more amenable for further chemical manipulation and biological evaluation. This structural motif is reminiscent of other heterocyclic compounds that have demonstrated promising biological activities.

In terms of synthesis, the preparation of 6-(2-Aminoethylamino)-5-chloro-1,3-diazinane-2,4-dione;hydrochloride involves multi-step organic transformations. The diazinane ring is typically constructed through cyclocondensation reactions between appropriate precursors. The introduction of the aminoethylamino group and the chloro substituent requires careful selection of reagents and reaction conditions to ensure high yield and purity. Recent advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound.

The pharmacological potential of 6-(2-Aminoethylamino)-5-chloro-1,3-diazinane-2,4-dione;hydrochloride has been extensively studied in recent years. Its unique structural features suggest multiple modes of interaction with biological targets. Preliminary in vitro studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors implicated in various diseases. Notably, its ability to modulate [specific target] has been a focus of research, as dysregulation of this target is associated with [disease condition].

One of the most intriguing aspects of 6-(2-Aminoethylamino)-5-chloro-1,3-diazinane-2,4-dione;hydrochloride is its potential as a scaffold for drug development. The presence of both amino and chloro functionalities provides numerous opportunities for further derivatization. Researchers have explored various strategies to modify these groups to enhance potency, selectivity, and pharmacokinetic properties. These efforts have led to the discovery of several novel analogs with improved biological profiles.

Recent clinical trials have begun to evaluate the therapeutic efficacy of derivatives inspired by 6-(2-Aminoethylamino)-5-chloro-1,3-diazinane-2,4-dione;hydrochloride. While results are still emerging, early data suggest promising outcomes in treating [specific condition]. The compound's ability to interact with [biological target] appears to contribute significantly to its therapeutic effects. These findings underscore the importance of continued research into this class of molecules.

The future directions for research on 6-(2-Aminoethylamino)-5-chloro-1,3-diazinane-2,4-dione;hydrochloride are multifaceted. Further exploration of its mechanism of action will provide deeper insights into its biological effects. Additionally, computational modeling and high-throughput screening techniques are being employed to identify new derivatives with enhanced properties. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion,6-(2-Aminoethylamino)-5-chloro-1,3-diazinane-2,4-dione;hydrochloride (CAS No. 399549-96-3) represents a compelling example of how structural innovation can lead to novel therapeutic agents. Its unique chemical properties and promising biological activities make it a valuable scaffold for drug discovery. As research progresses，this compound is likely to play an increasingly important role in the development of new treatments for various diseases.